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Compound of Interest

Compound Name: Cefalonium

Cat. No.: B1668812

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available in-vitro activity data
for Cefalonium, a first-generation cephalosporin antibiotic, against key bacterial pathogens
associated with bovine mastitis. The document summarizes quantitative susceptibility data,
details standardized experimental protocols for its determination, and provides visual workflows
to illustrate the process of in-vitro testing and its clinical relevance.

Quantitative In-Vitro Activity Data of Cefalonium

The following tables summarize the Minimum Inhibitory Concentration (MIC) data for
Cefalonium against common Gram-positive mastitis pathogens. It is important to note that
publicly available in-vitro susceptibility data for Cefalonium against Gram-negative mastitis
pathogens such as Escherichia coli and Klebsiella spp. is limited.

Table 1: In-Vitro Activity of Cefalonium against
Staphylococcus aureus
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Epidemio
logical
Number MIC
Mode MIC MIC50 MIC90 Cut-off Referenc
of Range
(ng/mL) (ng/mL) (ng/mL) Value e
Isolates (ng/mL)
(ECV)
(ng/imL)
Not Not Not
130 0.125 <05 [1]
Reported Reported Reported
Not Not Not Not
N 0.12 0.25 [2]
Specified Reported Reported Reported
Not Not Not Not
1 0.06 [3]

Applicable Applicable Applicable Applicable

Table 2: In-Vitro Activity of Cefalonium against
Streptococcus spp.

Number of
Pathogen MIC50 (pg/mL)  MIC90 (pg/mL)  Reference
Isolates
Streptococcus -~
) Not Specified <0.03 0.06 [2]
uberis
Streptococcus »
] Not Specified <0.03 <0.03 [2]
dysgalactiae

Experimental Protocols for In-Vitro Susceptibility
Testing

The determination of Cefalonium's in-vitro activity is performed using standardized
antimicrobial susceptibility testing methods. The broth microdilution method, as outlined by the
Clinical and Laboratory Standards Institute (CLSI) and the European Committee on
Antimicrobial Susceptibility Testing (EUCAST), is a commonly accepted procedure.

Generalized Broth Microdilution Protocol:
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o Bacterial Isolates:

o Pathogens are isolated from milk samples of cows diagnosed with clinical or subclinical
mastitis.

o Isolates are identified to the species level using standard microbiological techniques (e.g.,
MALDI-TOF mass spectrometry).

o Isolates are stored at -80°C in a suitable cryoprotective medium (e.g., 30% glycerol) for
future testing.

e Culture Media:

o Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard medium for susceptibility
testing of non-fastidious bacteria like Staphylococcus aureus and E. coli.

o For testing fastidious organisms like Streptococcus species, CAMHB is often
supplemented with 2.5% to 5% lysed horse blood.

e Inoculum Preparation:

o A pure culture of the test organism is grown on an appropriate agar plate (e.g., Tryptic Soy
Agar with 5% sheep blood) for 18-24 hours.

o Several morphologically similar colonies are selected and suspended in a sterile saline or
broth solution.

o The turbidity of the bacterial suspension is adjusted to match a 0.5 McFarland standard,
which corresponds to approximately 1.5 x 108 CFU/mL.

o This standardized suspension is further diluted in the test broth to achieve a final inoculum
density of approximately 5 x 10> CFU/mL in each well of the microdilution plate.

o Preparation of Cefalonium Dilutions:

o A stock solution of Cefalonium is prepared according to the manufacturer's instructions.
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o Serial two-fold dilutions of Cefalonium are prepared in CAMHB in a 96-well microtiter
plate to achieve a range of concentrations that will encompass the expected MIC values.

e |ncubation:

o The inoculated microtiter plates are incubated at 35°C £ 2°C for 16-20 hours in ambient
air.

e MIC Determination:

o Following incubation, the microtiter plates are examined for visible bacterial growth
(turbidity).

o The MIC is defined as the lowest concentration of Cefalonium that completely inhibits the
visible growth of the organism.

e Quality Control:

o Reference strains with known MIC values (e.g., Staphylococcus aureus ATCC 29213,
Escherichia coli ATCC 25922) are tested concurrently with the clinical isolates to ensure
the accuracy and reproducibility of the results.

Visualizations

Experimental Workflow for Antimicrobial Susceptibility
Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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